Cas no 141288-44-0 (Benzoic acid, 3,5-diamino-, phenyl ester)
141288-44-0 structure
Product Name:Benzoic acid, 3,5-diamino-, phenyl ester
CAS No:141288-44-0
MF:C13H12N2O2
MW:228.246582984924
CID:1304800
PubChem ID:20565566
Update Time:2025-04-20
Benzoic acid, 3,5-diamino-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,5-diamino-, phenyl ester
- phenyl 3,5-diaminobenzoate
- DTXSID60608788
- 141288-44-0
- SCHEMBL2633411
-
- Inchi: 1S/C13H12N2O2/c14-10-6-9(7-11(15)8-10)13(16)17-12-4-2-1-3-5-12/h1-8H,14-15H2
- InChI Key: GMIYURCWSJKRKX-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(C1C=C(C=C(C=1)N)N)=O
Computed Properties
- Exact Mass: 228.08996
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.3Ų
Experimental Properties
- PSA: 78.34
Benzoic acid, 3,5-diamino-, phenyl ester Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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